5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol

• IUPAC Name: 5-[(2,6-dimethylphenoxy)methyl]-3H-1,3,4-oxadiazole-2-thione
• InChI: InChI=1S/C11H12N2O2S/c1-7-4-3-5-8(2)10(7)14-6-9-12-13-11(16)15-9/h3-5H,6H2,1-2H3,(H,13,16)
• InChI Key: NTNOGOXAYIUDSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)OCC2=NNC(=S)O2
• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol

Description

5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a heterocyclic compound that contains an oxadiazole ring and a thiol group, making it a unique compound with diverse properties.

Mechanism of Action

The mechanism of action of 5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol is not well understood. However, it has been reported to exhibit antioxidant and antimicrobial properties. It has also been shown to inhibit the growth of cancer cells in vitro.
Biochemical and Physiological Effects:
Studies have shown that 5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol has various biochemical and physiological effects. It has been reported to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to have a protective effect on the liver and kidneys.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol in lab experiments is its diverse properties. It has been shown to exhibit antioxidant, antimicrobial, and anticancer properties, making it a versatile compound for various applications. However, one of the limitations of using this compound is its limited solubility in water, which can make it challenging to work with in some experiments.

Future Directions

There are several future directions for research on 5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol. One area of interest is its potential applications in the development of new drugs for various diseases. It has also been studied for its potential use in the development of new materials, such as polymers and coatings. Additionally, there is a growing interest in studying its potential applications in agriculture, such as its use as a pesticide or herbicide.
Conclusion:
In conclusion, 5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol is a unique compound with diverse properties that make it a popular choice for scientific research. Its potential applications in various fields make it an exciting compound to study, and there is still much to learn about its mechanism of action and potential uses. As research continues, it is likely that new applications and uses for this compound will continue to be discovered.

Synthesis Methods

The synthesis of 5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol involves the reaction between 2,6-dimethylphenol and thiosemicarbazide in the presence of phosphorus oxychloride. The resulting intermediate is then reacted with chloroacetic acid to form the final product. This method has been reported to have a high yield and is relatively simple to carry out.

Scientific Research Applications

The unique properties of 5-[(2,6-dimethylphenoxy)methyl]-1,3,4-oxadiazole-2-thiol have made it a popular compound for scientific research. It has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and agriculture.